Cas no 389606-98-8 (1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)-)

• Product Name: 1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)-
• CAS No: 389606-98-8
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 298989
• PubChem ID: 15496056
• Update Time: 2025-04-19

1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole,1-methyl-5-(1-methylethyl)-
• 5-Isopropyl-1-methyl-1,2,4-triazole
• 5-isopropyl-1-methyl-1H-1,2,4-triazole
• 389606-98-8
• 1-methyl-5-propan-2-yl-1,2,4-triazole
• SCHEMBL10159734
• FT-0742671

• Inchi： 1S/C6H11N3/c1-5(2)6-7-4-8-9(6)3/h4-5H,1-3H3
• InChI Key： UGXMOHLDXFRGHO-UHFFFAOYSA-N
• SMILES： N1(C)C(C(C)C)=NC=N1

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 92.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30.7Ų